Cas no 827301-13-3 (L-Leucine, L-leucyl-L-tyrosyl-L-glutaminyl-L-methionyl-)

• Product name: L-Leucine, L-leucyl-L-tyrosyl-L-glutaminyl-L-methionyl-
• CAS No: 827301-13-3
• MF: C₃₁H₅₀N₆O₈S
• MW: 666.829106807709
• CID: 685557
• PubChem ID: 71417651

L-Leucine, L-leucyl-L-tyrosyl-L-glutaminyl-L-methionyl- Chemical and Physical Properties

Names and Identifiers

• (2S)-2-[[(2S)-2-[[(2S)-5-amino-2-[[(2S)-2-[[(2S)-2-amino-4-methylpentanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-5-oxopentanoyl]amino]-4-methylsulfanylbutanoyl]amino]-4-methylpentanoic acid
• L-Leucine, L-leucyl-L-tyrosyl-L-glutaminyl-L-methionyl-
• 827301-13-3
• L-Leucyl-L-tyrosyl-L-glutaminyl-L-methionyl-L-leucine
• DTXSID40836986

• Inchi： InChI=1S/C31H50N6O8S/c1-17(2)14-21(32)27(40)36-24(16-19-6-8-20(38)9-7-19)30(43)34-22(10-11-26(33)39)28(41)35-23(12-13-46-5)29(42)37-25(31(44)45)15-18(3)4/h6-9,17-18,21-25,38H,10-16,32H2,1-5H3,(H2,33,39)(H,34,43)(H,35,41)(H,36,40)(H,37,42)(H,44,45)/t21-,22-,23-,24-,25-/m0/s1
• InChI Key： VLJQNCLJLIEODN-KEOOTSPTSA-N
• SMILES： CC(C)CC(C(=O)NC(CC1=CC=C(C=C1)O)C(=O)NC(CCC(=O)N)C(=O)NC(CCSC)C(=O)NC(CC(C)C)C(=O)O)N

Computed Properties

• Exact Mass: 666.34108375g/mol
• Monoisotopic Mass: 666.34108375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 21
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 268Ų